Cas no 2148502-69-4 (tert-butyl 4-hydroxy(1-methyl-1H-imidazol-2-yl)methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-hydroxy(1-methyl-1H-imidazol-2-yl)methylpiperidine-1-carboxylate
• CAS No: 2148502-69-4
• MF: C₁₅H₂₅N₃O₃
• MW: 295.37730383873
• CID: 5686184
• PubChem ID: 165769562
• Update Time: 2025-05-23

tert-butyl 4-hydroxy(1-methyl-1H-imidazol-2-yl)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-2465073
• 2148502-69-4
• tert-butyl 4-[hydroxy(1-methyl-1H-imidazol-2-yl)methyl]piperidine-1-carboxylate
• tert-butyl 4-hydroxy(1-methyl-1H-imidazol-2-yl)methylpiperidine-1-carboxylate

• Inchi： 1S/C15H25N3O3/c1-15(2,3)21-14(20)18-8-5-11(6-9-18)12(19)13-16-7-10-17(13)4/h7,10-12,19H,5-6,8-9H2,1-4H3
• InChI Key： UPIJJFOKDROLRP-UHFFFAOYSA-N
• SMILES： OC(C1=NC=CN1C)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 295.18959167g/mol
• Monoisotopic Mass: 295.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.6Ų

Additional information on tert-butyl 4-hydroxy(1-methyl-1H-imidazol-2-yl)methylpiperidine-1-carboxylate

tert-butyl 4-hydroxy(1-methyl-1H-imidazol-2-yl)methylpiperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-hydroxy(1-methyl-1H-imidazol-2-yl)methylpiperidine-1-carboxylate, identified by the CAS number 2148502-69-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperidine ring, an imidazole moiety, and a tert-butyl group. The presence of these functional groups makes it a versatile compound with diverse reactivity and biological activity.

Recent studies have highlighted the importance of tert-butyl 4-hydroxy(1-methyl-1H-imidazol-2-yl)methylpiperidine-1-carboxylate in the field of medicinal chemistry. Researchers have explored its potential as a precursor for the synthesis of bioactive compounds, particularly in the development of novel therapeutic agents. The hydroxyl group attached to the piperidine ring plays a crucial role in enhancing the compound's solubility and bioavailability, making it an attractive candidate for drug delivery systems.

The synthesis of tert-butyl 4-hydroxy(1-methyl-1H-imidazol-2-yl)methylpiperidine-1-carboxylate involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. One of the most efficient methods reported in recent literature involves the use of palladium-catalyzed cross-coupling reactions to assemble the imidazole-piperidine framework. This approach not only ensures high yields but also minimizes the formation of by-products, making it environmentally friendly.

In terms of applications, tert-butyl 4-hydroxy(1-methyl-1H-imidazol-2-yl)methylpiperidine-1-carboxylate has shown promise in the field of materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalytic processes for organic transformations. Additionally, the compound has been investigated for its potential as a building block in supramolecular chemistry, where it can serve as a ligand for constructing self-assembled nanostructures.

The structural versatility of tert-butyl 4-hydroxy(1-methyl-1H-imidazol-2-yl)methylpiperidine-1-carboxylate also makes it an ideal candidate for exploring new reaction mechanisms. For instance, recent research has focused on its role as a chiral auxiliary in asymmetric synthesis, where it can induce high enantioselectivity in various organic reactions. This property is particularly valuable in the pharmaceutical industry, where the production of enantiomerically pure compounds is crucial.

In conclusion, tert-butyl 4-hydroxy(1-methyl-1H-imidazol-2-yli)methylpiperidine-i-carboxyliate, with its unique structure and diverse functional groups, continues to be a focal point in contemporary chemical research. Its applications span across medicinal chemistry, catalysis, and materials science, making it a valuable compound for both academic and industrial settings. As research progresses, further insights into its properties and potential uses are expected to emerge, solidifying its position as an important molecule in modern chemistry.